molecular formula C7H14N2O B2659299 5-Methyl-2-oxa-5,8-diazaspiro[3.5]nonane CAS No. 1369103-58-1

5-Methyl-2-oxa-5,8-diazaspiro[3.5]nonane

Cat. No.: B2659299
CAS No.: 1369103-58-1
M. Wt: 142.202
InChI Key: NNRYNNIIXWCPSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“5-Methyl-2-oxa-5,8-diazaspiro[3.5]nonane” is a chemical compound with the molecular formula C7H14N2O . It is also known by its IUPAC name, this compound .


Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C7H14N2O.ClH/c1-9-3-2-8-4-7(9)5-10-6-7;/h8H,2-6H2,1H3;1H . This indicates that the molecule contains a spiro ring system with an oxygen atom and two nitrogen atoms.


Physical and Chemical Properties Analysis

The molecular weight of “this compound” is 142.2 . Other physical and chemical properties such as density, boiling point, and melting point were not available in the search results.

Scientific Research Applications

  • Polytopal Equilibrium Studies : A study on spiroarsoranes, which are related to the compound , revealed polytopal Δ ↔ Λ equilibrium in solution, demonstrated through HPLC and NMR studies. This research is crucial for understanding the stereochemistry and reactivity of such compounds (Tapia-Benavides et al., 2010).

  • Synthetic Studies : In a model study for synthesizing anisatin, derivatives of 2-oxaspiro[3.5]nonane were synthesized, highlighting the utility of these compounds in organic synthesis (Kato et al., 1985).

  • Nucleophilic Ring Opening Reactions : Methyl 1-(2-oxiranylmethyl)-2-oxo-1-cyclopentanecarboxylate was used to form functionalized 2-oxaspiro[4.4]nonane derivatives, important in the structural sub-units of bioactive compounds (Santos et al., 2000).

  • Regioselective Synthesis Research : Research on the regioselective synthesis of diazaspiro[4.4]nona- and tetrazaspiro[4.5]deca-diene derivatives, used in various synthetic applications, was conducted, showing the versatility of these structures (Farag et al., 2008).

  • Structural Analysis via NMR : A study on the relative configuration of various diazaspiro compounds, including 1,4-diazaspiro[4.5]decanes, was conducted using NMR, showcasing the importance of these compounds in structural chemistry (Guerrero-Alvarez et al., 2004).

  • Crystal Structure Analysis : The crystal structure of certain spiro compounds, such as Alaptide, was studied, revealing insights into their molecular geometry and potential applications in drug design (Rohlíček et al., 2010).

Safety and Hazards

The safety information available indicates that precautionary statement P261 should be followed when handling "5-Methyl-2-oxa-5,8-diazaspiro[3.5]nonane" . This statement advises avoiding breathing dust/fume/gas/mist/vapors/spray. More detailed safety and hazard information would typically be available in the compound’s Material Safety Data Sheet (MSDS).

Properties

IUPAC Name

5-methyl-2-oxa-5,8-diazaspiro[3.5]nonane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H14N2O/c1-9-3-2-8-4-7(9)5-10-6-7/h8H,2-6H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NNRYNNIIXWCPSD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCNCC12COC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H14N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

142.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1369103-58-1
Record name 5-methyl-2-oxa-5,8-diazaspiro[3.5]nonane
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.